Cas no 2492-23-1 ((2,4-Dichlorobenzyl)triphenylphosphonium Chloride)

• Product Name: (2,4-Dichlorobenzyl)triphenylphosphonium Chloride
• CAS No: 2492-23-1
• MF: C₂₅H₂₀Cl₃P
• MW: 457.759064674377
• MDL: MFCD00031641
• CID: 257409
• PubChem ID: 87569275
• Update Time: 2025-11-06

(2,4-Dichlorobenzyl)triphenylphosphonium Chloride Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichlorobenzyl)triphenylphosphonium Chloride
• TRIPHENYL(2,4-DICHLOROBENZYL)PHOSPHONIUM CHLORIDE
• (2,4-dichlorobenzyl)triphenyl-phosphoniuchloride
• (2,4-Dichlorobenzyl)triphenylp
• (2,4-DICHLOROBENZYL)TRIPHENYL-PHOSPHONIUM CHLORIDE
• (2,4-dichlorophenyl)methyl-triphenylphosphanium,chloride
• Phosphonium,[(2,4-dichlorophenyl)methyl]triphenyl-, chloride (1:1)
• 2,4-Dichlorbenzyl>-triphenyl-phosphonium
• 2,4-DICHLOROBENZYLTRIPHENYLPHOSPHONIUM CHLORIDE
• Phosphonium, (2,4-dichlorobenzyl)triphenyl-, chloride
• ((2,4-Dichlorophenyl)methyl)triphenylphosphonium chloride
• Phosphonium, [(2,4-dichlorophenyl)methyl]triphenyl-, chloride
• Phosphonium, ((2,4-dichlorophenyl)methyl)triphenyl-, chloride
• PHOSPHONIUM, [(2,4-DICHLOROPHENYL)METHYL]TRIPHENY
• CHEMBL1995436
• NSC 110363
• Phosphonium,4-dichlorophenyl)methyl]triphenyl-, chloride
• MFCD00031641
• D2907
• (2,4-dichlorophenyl)methyl-triphenylphosphanium;chloride
• AKOS015833180
• FT-0634324
• NS00046335
• 2492-23-1
• NSC124000
• NSC-110363
• BCP05506
• NSC-124000
• J-500579
• PHOSPHONIUM, [(2,4-DICHLOROPHENYL)METHYL]TRIPHENYL-, CHLORIDE (1:1)
• SCHEMBL2121385
• C25H20Cl3P
• CS-W009645
• [(2,4-Dichlorophenyl)methyl](triphenyl)phosphanium chloride
• EINECS 219-659-2
• Phosphonium,4-dichlorobenzyl)triphenyl-, chloride
• F10045
• DTXSID20947802
• NSC 124000
• AMY39330
• [(2,4-DICHLOROPHENYL)METHYL]TRIPHENYLPHOSPHANIUM CHLORIDE
• FWBSWSPGFNAXPP-UHFFFAOYSA-M
• DB-046580

• MDL： MFCD00031641
• Inchi： 1S/C25H20Cl2P.ClH/c26-21-17-16-20(25(27)18-21)19-28(22-10-4-1-5-11-22,23-12-6-2-7-13-23)24-14-8-3-9-15-24;/h1-18H,19H2;1H/q+1;/p-1
• InChI Key： FWBSWSPGFNAXPP-UHFFFAOYSA-M
• SMILES： ClC1C=C(C=CC=1C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)Cl.[Cl-]

Computed Properties

• Exact Mass: 456.03700
• Monoisotopic Mass: 456.036821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 249°C(lit.)
• Boiling Point: 560°C at 760 mmHg
• PSA: 13.59000
• LogP: 3.49150
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

(2,4-Dichlorobenzyl)triphenylphosphonium Chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 36/37/39
• RTECS：TA2200000
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on (2,4-Dichlorobenzyl)triphenylphosphonium Chloride

Market Research and Analysis Report on (2,4-Dichlorobenzyl)triphenylphosphonium Chloride in Chemical-Biomedical Fields

The compound (2,4-Dichlorobenzyl)triphenylphosphonium Chloride, identified by the CAS number 2492-23-1, has garnered significant attention in the chemical and biomedical industries due to its unique properties and versatile applications. This report provides an in-depth analysis of the latest research findings, market demands, and potential opportunities associated with this compound.

Recent studies have highlighted the role of (2,4-Dichlorobenzyl)triphenylphosphonium Chloride in various biomedical applications, including its use as a precursor for synthesizing bioactive molecules and its potential in drug delivery systems. The compound's ability to act as a phase-transfer catalyst has further expanded its utility in organic synthesis processes.

Market demand for this compound is driven by its increasing adoption in pharmaceutical research and development. The global supplier network for (2,4-Dichlorobenzyl)triphenylphosphonium Chloride is highly competitive, with key players focusing on improving production efficiency and ensuring compliance with regulatory standards. Procurement trends indicate a growing preference for high-purity grades of the compound, particularly in advanced research settings.

To address the rising demand, manufacturers are investing in scalable production methods while maintaining quality control measures. Additionally, the integration of green chemistry principles into the synthesis process of this compound is expected to enhance its market appeal by reducing environmental impact.

In conclusion, (2,4-Dichlorobenzyl)triphenylphosphonium Chloride holds promising prospects in the chemical-biomedical sector. Its continued relevance will depend on ongoing innovation in application development and sustainable production practices. This report underscores the importance of staying informed about emerging trends and technological advancements to capitalize on opportunities in this dynamic market.